Non-2-enal

• CAS RN: 30551-15-6
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: non-2-enal
• InChI: InChI=1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h7-9H,2-6H2,1H3
• InChI Key: BSAIUMLZVGUGKX-UHFFFAOYSA-N
• SMILES: CCCCCCC=CC=O
• density: 0.855-0.865
• Other CAS RN: 2463-53-8
• physical_description: White to slightly yellow liquid; Powerful, penetrating fatty, violet aroma
• Pictograms: Irritant
• solubility: Soluble in most fixed oils; Insoluble in water; Soluble (in ethanol)
• synonyms: 2(E)-nonenal; 2-nonenal; 2-nonenal, (cis)-isomer; 2-nonenal, (trans)-isomer; cis-2-nonenal; trans-2-nonenal

Description

Non-2-enal is a natural product found in Anomala albopilosa, Aspalathus linearis, and other organisms with data available.

Scientific Research Applications

Scientific Research Applications of Non-2-enal

• Synthesis in Pheromone Production Non-2-enal, among other enals, has been investigated for its potential application in pheromone synthesis. Jones, Acquadro, and Carmody (1975) described a process for obtaining enals like non-6-enal, which, through further reduction, can produce trans-non-6-en-1-ol, an insect pheromone. This research highlights the potential of non-2-enal and similar compounds in synthesizing pheromones, which could have applications in pest control and ecological research (Jones, Acquadro, & Carmody, 1975).

• Role in Environmental Monitoring The determination of but-2-enal, a compound related to non-2-enal, in the workplace environment was explored by Jeżewska and Woźnica (2019). This study developed a method to measure but-2-enal levels in air, which is important for monitoring workplace safety due to the substance's toxic and irritant properties. This research underlines the importance of similar alkenals, including non-2-enal, in environmental health and safety monitoring (Jeżewska & Woźnica, 2019).

• Applications in Polymeric Co-conjugates Nkazi et al. (2014) investigated the incorporation of various aldehydes, including ferrocenylprop-2-enal, into polymeric backbones for potential biomedical applications. This research suggests that compounds structurally similar to non-2-enal can be used in developing polymeric materials with specific kinetic release profiles, indicating potential applications in drug delivery and other medical technologies (Nkazi, Neuse, Sadiku, & Aderibigbe, 2014).

• Mutagenic Activity Analysis A study by Canonero et al. (1990) examined the mutagenic activity of several alk-2-enals, including non-2-enal, in Chinese hamster lung cells. This research is significant in understanding the biological effects of alkenals at the cellular level, potentially leading to insights into their interactions with biological systems and their role in mutagenesis (Canonero, Martelli, Marinari, & Brambilla, 1990).